N-(1-cyclopropylethyl)-N,1-dimethyl-6-oxopyridazine-3-carboxamide

• IUPAC Name: N-(1-cyclopropylethyl)-N,1-dimethyl-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C12H17N3O2/c1-8(9-4-5-9)14(2)12(17)10-6-7-11(16)15(3)13-10/h6-9H,4-5H2,1-3H3
• InChI Key: WVEGKSXHWAJVGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)N(C)C(=O)C2=NN(C(=O)C=C2)C
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

N-(1-cyclopropylethyl)-N,1-dimethyl-6-oxopyridazine-3-carboxamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a critical role in the signaling pathways of cytokines such as interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. CP-690,550 has been shown to be effective in the treatment of various autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Mechanism of Action

N-(1-cyclopropylethyl)-N,1-dimethyl-6-oxopyridazine-3-carboxamide is a selective inhibitor of JAK3, which plays a critical role in the signaling pathways of cytokines such as IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21. By inhibiting JAK3, this compound blocks the downstream signaling pathways of these cytokines, which are involved in the pathogenesis of autoimmune diseases.
Biochemical and Physiological Effects
This compound has been shown to have a significant impact on the immune system, particularly on T cells. By inhibiting the signaling pathways of cytokines such as IL-2, this compound reduces the activation and proliferation of T cells, which are involved in the pathogenesis of autoimmune diseases. This compound has also been shown to reduce the production of inflammatory cytokines such as TNF-α, IL-6, and IL-17, which are involved in the pathogenesis of autoimmune diseases.

Advantages and Limitations for Lab Experiments

N-(1-cyclopropylethyl)-N,1-dimethyl-6-oxopyridazine-3-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor, which makes it easy to administer and study in vitro and in vivo. It has a high degree of selectivity for JAK3, which reduces the risk of off-target effects. However, this compound also has some limitations for lab experiments. It has a short half-life, which requires frequent dosing in animal studies. It also has poor solubility, which can limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of N-(1-cyclopropylethyl)-N,1-dimethyl-6-oxopyridazine-3-carboxamide. One direction is to investigate its efficacy in the treatment of other autoimmune diseases such as multiple sclerosis, lupus, and type 1 diabetes. Another direction is to study its long-term safety and efficacy in clinical trials. Finally, there is a need to develop more potent and selective JAK3 inhibitors that can overcome the limitations of this compound.

Synthesis Methods

The synthesis of N-(1-cyclopropylethyl)-N,1-dimethyl-6-oxopyridazine-3-carboxamide involves the reaction of 3-acetyl-6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyridazine with N,N-dimethylcyclopropylamine in the presence of a catalyst such as trifluoroacetic acid. The reaction yields the desired product in good yield and purity.

Scientific Research Applications

N-(1-cyclopropylethyl)-N,1-dimethyl-6-oxopyridazine-3-carboxamide has been extensively studied in preclinical and clinical trials for its efficacy in the treatment of autoimmune diseases. In a phase II clinical trial, this compound was shown to be effective in the treatment of rheumatoid arthritis, with a significant reduction in disease activity and improvement in clinical symptoms. This compound has also been shown to be effective in the treatment of psoriasis, with a significant reduction in skin lesions and improvement in quality of life.